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Compound of Interest

Compound Name: C.l. Acid Red 183

Cat. No.: B1219784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of research-grade Acid Red 183, including a
list of commercial suppliers, key technical data, and detailed experimental protocols. This
document is intended to assist researchers in sourcing high-quality reagents and implementing
them effectively in their experimental workflows.

Introduction to Acid Red 183

Acid Red 183, also known by its Colour Index number C.I. 18800, is a monoazo dye that is
soluble in water.[1] Its chemical structure contains sulfonic acid groups, which impart its acidic
nature and solubility. In research settings, it is commonly used as an anionic dye in various
applications, including histology, textile dyeing studies, and as a model compound in adsorption
and dye recovery experiments.[2][3]

Commercial Suppliers of Research-Grade Acid Red
183

A variety of chemical suppliers offer Acid Red 183 for research purposes. The following table
summarizes some of the key suppliers and their product offerings. Researchers are advised to
request lot-specific Certificates of Analysis for detailed quality control information.
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Technical Specifications

The following table provides a comparative overview of the technical specifications of Acid Red
183 available from various suppliers. These values are based on publicly available data sheets
and may vary between lots.
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. . Santa Cruz SD
Parameter Sigma-Aldrich . Chem-Impex .
Biotechnology International
CAS Number 6408-31-7 6408-31-7 6408-31-7 6408-31-7
Molecular Ci16H11CINaNa20  CisHi11CIN4aNa20  CisH11CIN4aNa20  CieH11CINaNa20
Formula 8S2 - XCr 8S2 - XCr 8S2 - XCr 8S2
Molecular Weight
532.84 532.84 532.84 532.48
(g/mol)
Dye . :
] >30% Refer to CoA >30% High Purity
Content/Purity
B N Light red yellow
Appearance Powder Not specified Not specified
powder

- ) - Excellent )

Solubility Soluble in water Not specified o Soluble in water
solubility in water
Storage Room Room Room »
Not specified

Temperature Temperature Temperature Temperature
Amax 494 nm Not specified Not specified Not specified

Experimental Protocols

Acid Red 183 is frequently utilized in dye adsorption studies to evaluate the efficacy of various

adsorbent materials. Below is a detailed protocol synthesized from multiple research articles.

Dye Adsorption Studies

This protocol outlines a typical batch adsorption experiment to determine the removal efficiency
of an adsorbent for Acid Red 183.

Materials:

e Acid Red 183

o Adsorbent material (e.g., activated carbon, clay, biomaterials)
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« Distilled or deionized water

e Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment
» Glass flasks or beakers

o Orbital shaker or magnetic stirrer

e Spectrophotometer

o Centrifuge or filtration apparatus

Procedure:

o Preparation of Stock Solution: Prepare a stock solution of Acid Red 183 (e.g., 1000 mg/L) by
dissolving a known weight of the dye in a specific volume of distilled water.

o Preparation of Working Solutions: Prepare a series of working solutions of different initial
concentrations (e.g., 25, 50, 100, 150, 200 mg/L) by diluting the stock solution.

o Batch Adsorption Experiments:

o For each experimental run, add a known amount of adsorbent (e.g., 0.1 g) to a fixed
volume of Acid Red 183 solution of a specific concentration (e.g., 100 mL).

o Adjust the pH of the solution to the desired value (e.g., pH 3,5, 7, 9, 11) using 0.1 M HCI
or 0.1 M NaOH.

o Place the flasks on an orbital shaker at a constant speed (e.g., 150 rpm) and temperature
(e.g., 25°C) for a predetermined contact time (e.g., 60 minutes).

e Sample Analysis:

o After the desired contact time, separate the adsorbent from the solution by centrifugation
or filtration.

o Measure the absorbance of the supernatant at the maximum wavelength (Amax) of Acid
Red 183 (approximately 494 nm) using a spectrophotometer.
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o Determine the final concentration of the dye in the solution using a pre-established
calibration curve.

o Calculation of Removal Efficiency: Calculate the percentage of dye removal using the
following equation:

Removal Efficiency (%) = ((Co - Ce) / Co) * 100
Where:

o Cois the initial concentration of Acid Red 183.

o Ce is the equilibrium concentration of Acid Red 183.

Visualizations
Experimental Workflow for Dye Adsorption Study

The following diagram illustrates the typical workflow for a batch adsorption experiment using
Acid Red 183.
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Caption: Workflow for a typical dye adsorption experiment.
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General Histological Staining Workflow

While a specific protocol for Acid Red 183 in complex histological staining (like trichrome) is not
readily available in literature, it can be used as a counterstain. The following diagram shows a
general workflow for paraffin-embedded tissue staining where an acid dye like Acid Red 183

would be used.
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Caption: General workflow for histological staining using an acid dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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